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Compound of Interest

Compound Name: CI7PP08Fln

Cat. No.: B15193476 Get Quote

A comprehensive search for the compound "CI7PP08Fln" has yielded insufficient information to

provide detailed application notes, experimental protocols, or to delineate its mechanism of

action for use in cell culture.

The available information is primarily limited to safety and handling data. No scientific literature

or publicly accessible database could be found that describes the biological activity,

mechanism of action, or established protocols for the use of a compound designated

"CI7PP08Fln" in a cell culture context.

One search result from DrugBank identified a compound with the chemical name "N-

cyclooctylglycyl-N-(4-carbamimidoylbenzyl)-L-prolinamide," which is classified as a dipeptide.

[1] However, the pharmacological action of this compound is listed as unknown, and there is no

direct evidence to confirm that "CI7PP08Fln" is an alternative name for this specific molecule.

[1] The remaining search results consisted of safety data sheets, which outline precautionary

measures for handling, storage, and disposal, but do not provide any biological or experimental

data.[2][3]

Without information on the compound's target, pathway, and effects on cells, it is not possible

to create the requested detailed protocols, data tables, or signaling pathway diagrams. Further

research and preliminary experiments would be required to determine the biological context in

which "CI7PP08Fln" could be utilized.
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Given the lack of available information, researchers interested in using a compound identified

as "CI7PP08Fln" should proceed with caution and consider the following preliminary steps:

Compound Identification: Verify the chemical structure and identity of "CI7PP08Fln" from the

supplier.

Literature Search: Conduct a thorough literature search using the confirmed chemical name

and any available CAS number to find potential biological activities.

Dose-Response Studies: Perform initial dose-response experiments on a relevant cell line to

determine the cytotoxic or cytostatic concentrations.

Target Identification: If a biological effect is observed, further studies would be necessary to

identify the molecular target and signaling pathways affected by the compound.

Until such fundamental information is available, the development of detailed and reliable

protocols for the use of "CI7PP08Fln" in cell culture is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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